Cas no 2138192-72-8 (1-Propanone, 1-[2-(aminomethyl)cyclopropyl]-2-methyl-)

• Product Name: 1-Propanone, 1-[2-(aminomethyl)cyclopropyl]-2-methyl-
• CAS No: 2138192-72-8
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5294735
• Update Time: 2025-07-15

1-Propanone, 1-[2-(aminomethyl)cyclopropyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[2-(aminomethyl)cyclopropyl]-2-methyl-

• Inchi： 1S/C8H15NO/c1-5(2)8(10)7-3-6(7)4-9/h5-7H,3-4,9H2,1-2H3
• InChI Key： UPWKYBKQZVMVQE-UHFFFAOYSA-N
• SMILES： C(C1CC1CN)(=O)C(C)C

Additional information on 1-Propanone, 1-[2-(aminomethyl)cyclopropyl]-2-methyl-

Introduction to 1-Propanone, 1-[2-(aminomethyl)cyclopropyl]-2-methyl- (CAS No. 2138192-72-8) and Its Emerging Applications in Chemical Biology

The compound 1-Propanone, 1-[2-(aminomethyl)cyclopropyl]-2-methyl-, identified by its CAS number 2138192-72-8, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif that combines a ketone group with a cyclopropyl ring substituted at the alpha position by an amino methyl group, has garnered attention for its versatile reactivity and biological relevance. The structural framework of this molecule not only makes it an intriguing subject for synthetic chemists but also positions it as a valuable scaffold for drug discovery initiatives.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The presence of the cyclopropyl ring in 1-Propanone, 1-[2-(aminomethyl)cyclopropyl]-2-methyl- contributes to its distinct electronic properties and potential interactions with biological targets. This structural feature has been exploited in various research endeavors to modulate enzyme activity and receptor binding, underscoring the compound's significance in biochemical pathways.

In particular, the aminomethyl substituent at the cyclopropyl ring introduces a nucleophilic site that can participate in diverse chemical transformations, including condensation reactions, nucleophilic substitutions, and metal coordination. These reactivities have been leveraged in synthetic protocols to generate derivatives with tailored pharmacological profiles. The ability to functionalize this molecule at multiple sites allows researchers to explore a wide spectrum of biological activities, from enzyme inhibition to anti-inflammatory effects.

One of the most compelling aspects of 1-Propanone, 1-[2-(aminomethyl)cyclopropyl]-2-methyl- is its potential as a building block for more complex pharmacophores. The combination of a ketone and an amino group provides multiple opportunities for further derivatization, enabling the creation of molecules with enhanced solubility, bioavailability, and target specificity. This flexibility has made it a subject of interest in high-throughput screening campaigns aimed at identifying novel drug candidates.

Current research endeavors are increasingly focused on understanding the mechanistic aspects of how such compounds interact with biological systems. Computational modeling and experimental studies have begun to unravel the binding modes of this molecule to various protein targets, providing insights into its potential therapeutic applications. For instance, preliminary studies suggest that derivatives of 1-Propanone, 1-[2-(aminomethyl)cyclopropyl]-2-methyl- may exhibit inhibitory effects on certain kinases and proteases, which are implicated in various diseases.

The synthesis of this compound has also seen significant progress, with optimized protocols now enabling scalable production under controlled conditions. The development of efficient synthetic routes is crucial for advancing preclinical studies and ultimately translating these findings into clinical applications. Modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been instrumental in achieving high yields and enantiopurity necessary for pharmaceutical-grade materials.

As our understanding of molecular interactions continues to evolve, compounds like 1-Propanone, 1-[2-(aminomethyl)cyclopropyl]-2-methyl- are poised to play pivotal roles in addressing unmet medical needs. Their unique structural features offer a rich foundation for innovation in drug design, promising new therapeutic strategies across multiple disease areas. Continued exploration into their biological activities and synthetic modifications will undoubtedly yield further breakthroughs in chemical biology and pharmaceutical science.